molecular formula C27H27N3O3 B2736384 1-(3-methoxyphenyl)-4-(1-(2-(m-tolyloxy)ethyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one CAS No. 850159-15-8

1-(3-methoxyphenyl)-4-(1-(2-(m-tolyloxy)ethyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one

Cat. No. B2736384
CAS RN: 850159-15-8
M. Wt: 441.531
InChI Key: ZPGLMURYJZCMPI-UHFFFAOYSA-N
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Description

1-(3-methoxyphenyl)-4-(1-(2-(m-tolyloxy)ethyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C27H27N3O3 and its molecular weight is 441.531. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

  • Compounds with imidazo[1,2-a]pyridine structures have been synthesized with potential applications as antisecretory and cytoprotective agents, particularly in the context of antiulcer activity. Although not all compounds showed significant antisecretory activity, some demonstrated good cytoprotective properties, indicating their potential utility in developing treatments for gastric ulcers (Starrett et al., 1989).

Optical Properties and Material Science

  • A study on 1,3-diarylated imidazo[1,5-a]pyridine derivatives highlighted their synthesis and characterization, with findings suggesting their applications in creating luminescent materials. These compounds exhibit remarkable Stokes' shifts and tunable quantum yields, pointing to their potential in developing new optical materials and sensors (Volpi et al., 2017).

Chemical Synthesis and Methodology

  • Research on the synthesis of functionalized 2-carbonyl-imidazo[1,2-a]pyridines from ethyl α-benzotriazolyl-α-morpholinoacetate introduced an efficient route to these derivatives, which could be foundational for further applications in medicinal chemistry and drug design, given the imidazo[1,2-a]pyridine privileged structures (Yang et al., 2015).

Antimicrobial and Anticancer Activity

  • Novel benzimidazoles containing 1,2,3-triazoles were synthesized, showing promising in vitro anticancer and antioxidant activities. Such studies highlight the potential of structurally similar compounds in developing new therapeutic agents (Kumaraswamy et al., 2021).

properties

IUPAC Name

1-(3-methoxyphenyl)-4-[1-[2-(3-methylphenoxy)ethyl]benzimidazol-2-yl]pyrrolidin-2-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C27H27N3O3/c1-19-7-5-10-23(15-19)33-14-13-29-25-12-4-3-11-24(25)28-27(29)20-16-26(31)30(18-20)21-8-6-9-22(17-21)32-2/h3-12,15,17,20H,13-14,16,18H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZPGLMURYJZCMPI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC=C1)OCCN2C3=CC=CC=C3N=C2C4CC(=O)N(C4)C5=CC(=CC=C5)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C27H27N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

441.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(3-methoxyphenyl)-4-(1-(2-(m-tolyloxy)ethyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one

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